(2-Chloro-4-methoxy-5-methylphenyl)methanamine

• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol
• IUPAC Name: (2-chloro-4-methoxy-5-methylphenyl)methanamine
• InChI: InChI=1S/C9H12ClNO/c1-6-3-7(5-11)8(10)4-9(6)12-2/h3-4H,5,11H2,1-2H3
• InChI Key: YPFCJVABQRGLJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1OC)Cl)CN

Description

(2-Chloro-4-methoxy-5-methylphenyl)methanamine is a useful research compound. Its molecular formula is C9H12ClNO and its molecular weight is 185.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(2-Chloro-4-methoxy-5-methylbenzyl)isoindoline-1,3-dione (174 mg, 0.55 mmol) was dissolved in MeOH (30 ml) and hydrazine hydrate (111 mg, 2.21 mmol) and then heated under reflux for 1 hour. The solvent was removed in vacuo and the precipitate was filtered off. The filtrate was evaporated to give a residue, which was chromatographed on a column of silica gel eluting with MeOH-DCM (1:10) to give the title compound (130 mg, 100%) as white solid. 1H NMR (270 MHz, DMSO-d6) δ ppm 2.12 (3H, s), 3.38 (2H, br s), 3.69 (2H, s), 3.78 (3H, s), 6.94 (1H, s), 7.29 (1H, s). MS (ESI) m/z 169 (M+H—NH2)+